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Compound of Interest

Compound Name: Sodium superoxide

Cat. No.: B081826

A comprehensive guide for researchers, scientists, and drug development professionals
detailing the comparative reactivity and chemical properties of sodium superoxide (NaO2z) and
sodium peroxide (Naz02). This document provides a side-by-side analysis supported by
chemical data and outlines experimental protocols for reactivity assessment.

Introduction

Sodium superoxide (NaO2) and sodium peroxide (Na=0:z) are two inorganic sodium oxides
that, while similar in appearance, exhibit significant differences in their chemical structure,
stability, and reactivity. Both are potent oxidizing agents, but the presence of the superoxide
radical anion (Oz27) in NaOz—versus the peroxide anion (O227) in NazOz2—Ieads to distinct
chemical behaviors.[1][2] Sodium superoxide is characterized as a yellow to orange
crystalline solid, while sodium peroxide is a granular solid ranging from yellow-white to yellow.
[1][3][4][5] Understanding these differences is critical for their safe handling and effective
application in chemical synthesis, atmospheric control systems, and energy storage research.
[3][6][7] This guide provides an objective comparison of their reactivity, supported by available
data and standardized experimental methodologies.

Comparative Data Overview

The fundamental physical and chemical properties of sodium superoxide and sodium
peroxide are summarized below. These properties form the basis for their differential reactivity.
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Property

Sodium Superoxide (NaOz2)

Sodium Peroxide (Na202)

Chemical Formula

NaO2

Naz20:2

Molar Mass 54.99 g/mol [3][8] 77.98 g/mol [4]
Yellow to orange crystalline Yellowish-white to yellow
Appearance ] ]
solid[1][3][9] granular solid[4][5][7]
Density 2.2 g/lecm3[1][3] 2.805 g/cm3[4][5]
Anion Superoxide (O27) Peroxide (0227)

Oxidation State of Oxygen

-1/2

-1

Melting Point

551.7 °C (decomposes)[1][9]

460 °C (decomposes)[4][5]

Boiling Point

Decomposes[9]

657 °C (decomposes)[4][5]

Thermal Decomposition

Decomposes above 250 °C to
Naz202 and O2[3][8][10]

Decomposes above melting
point (460 °C) to Na20 and
O2[4][7]

Reaction with Water

Vigorous; produces NaOH,
H202, and Oz[3][8][10]

Violent; produces NaOH and
H202[4][6][11]

UN Number

2547 (Oxidizen)[3]

1504 (Oxidizer)[7]

Key Hazard

Strong oxidizer, water-reactive,

air-reactive[8][10]

Strong oxidizer, water-reactive,

ignites combustibles[5][7]

In-Depth Reactivity Profiles

Both compounds react exothermically with water, but their products and the vigor of the

reaction differ.

e Sodium Superoxide: Reacts vigorously with water, undergoing hydrolysis to produce

sodium hydroxide, hydrogen peroxide, and molecular oxygen.[3][8][9][10] The generation of

oxygen gas directly from the initial reaction makes it particularly hazardous if not properly
controlled. The balanced equation is: 2NaO2 + 2H20 — 2NaOH + H202 + O2[3]
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« Sodium Peroxide: Reacts violently with water to yield sodium hydroxide and hydrogen
peroxide.[4][6][11][12] The reaction is highly exothermic.[11][12] In hot water, the resulting
hydrogen peroxide can decompose into water and oxygen, but this is a secondary reaction.
[12] The primary reaction is: Naz202 + 2H20 - 2NaOH + H202[4][11][13]

The direct and immediate evolution of oxygen gas upon hydrolysis makes sodium superoxide
generally more reactive and difficult to handle in aqueous environments compared to sodium

peroxide.
Diagram 1: Comparative Hydrolysis Pathways
Peroxide Reaction
Hydrogen Peroxide
Forms (H202)
Sodium Peroxide Sodium Hydroxide

(Naz032) (NaOH)

Superoxide Reaction

Products

Sodium Superoxide
(NaO2)

Sodium Hydroxide
(NaOH)
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Caption: Comparative Hydrolysis Pathways.
The thermal stability of sodium peroxide is greater than that of sodium superoxide.

o Sodium Superoxide: Is less thermally stable, with decomposition reported to begin between
250-300 °C.[3] It violently decomposes above 250 °C, evolving oxygen.[8][10] The
decomposition occurs in a stepwise manner, first yielding sodium peroxide and oxygen.[1][3]
At higher temperatures, the resulting sodium peroxide will further decompose. 2NaO2 —
Naz0:2 + O2 (above 250 °C)[1][3]

e Sodium Peroxide: Is more stable, melting at 460 °C and decomposing upon further heating
to sodium oxide and oxygen.[4][5] The decomposition reaction is: 2Naz02 - 2Naz20 + Oz
(above 460 °C)[4]

Diagram 2: Thermal Decomposition Pathways
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Caption: Thermal Decomposition Pathways.

Both compounds are capable of reacting with carbon dioxide to regenerate oxygen, a property
utilized in life support systems.[1][7][14]

¢ Sodium Superoxide: 4NaOz2 + 2COz2 - 2Na2CO0s + 302
e Sodium Peroxide: 2Naz202 + 2C0O2 — 2Naz2C0s + 0O2[14]

Per mole of sodium compound, sodium superoxide is more efficient at producing oxygen,
releasing 1.5 moles of Oz for every 2 moles of NaO2z, compared to 0.5 moles of Oz for every 1
mole of Na20s2.

Experimental Protocol: Comparative Analysis of
Hydrolysis Rate

This protocol provides a method to quantitatively compare the reactivity of sodium superoxide
and sodium peroxide with water by measuring the rate of oxygen evolution.

Objective: To determine the relative rate of reaction of NaO2 and Na202 with water under
controlled conditions.

Materials:

Sodium superoxide (NaO2)

e Sodium peroxide (Naz02)

» Deionized water

o Gas-tight reaction flask with a side arm
e Gas syringe (e.g., 100 mL)

o Magnetic stirrer and stir bar

e Stopwatch
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e Analytical balance

e Spatula and weighing boat

o Safety shield, chemical-resistant gloves, and safety goggles

Procedure:

Preparation: Set up the apparatus behind a safety shield in a fume hood. Ensure the gas
syringe is properly lubricated and moves freely.

Water Measurement: Add a precise volume of deionized water (e.g., 50 mL) to the reaction
flask containing a magnetic stir bar. Allow the water to equilibrate to room temperature.

Sample Weighing: In an inert atmosphere (glove box), accurately weigh a small, equimolar
amount of either NaOz or Naz0: (e.g., 0.1 g). Handle samples quickly to minimize reaction
with atmospheric moisture and CO2.[7][8][10]

Reaction Initiation: Start the magnetic stirrer to create a vortex. Connect the gas syringe to
the flask, ensuring the initial volume is zero.

Data Collection: Carefully add the weighed sample to the water and immediately seal the
flask. Start the stopwatch simultaneously. Record the volume of gas collected in the syringe
at regular intervals (e.g., every 15 seconds) for 5 minutes or until the reaction ceases.

Repeat: Thoroughly clean and dry the apparatus. Repeat the experiment under identical
conditions with the other sodium oxide compound. Perform multiple trials for each compound
to ensure reproducibility.

Analysis: Plot the volume of Oz evolved versus time for both compounds. The initial slope of
the curve represents the initial reaction rate. Compare the rates to determine relative
reactivity. Note that for Na2Oz, oxygen evolution will be slower as it relies on the secondary
decomposition of H202, which can be accelerated by catalysts or heat. For a fair
comparison, the experiment should be conducted at a constant, controlled temperature.
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Diagram 3: Experimental Workflow for Reactivity
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Caption: Experimental Workflow for Reactivity.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b081826?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Safety and Handling

Both sodium superoxide and sodium peroxide are hazardous materials that require careful
handling.

o Oxidizing Agents: Both are strong oxidizers and can ignite or cause explosions upon contact
with combustible materials like organic compounds, powdered metals, or paper.[3][5][7]

o Water Reactivity: They react violently and exothermically with water and moisture.[6][7][8]
[10] Store in a cool, dry place away from water and reactive substances.

o Corrosivity: Contact can cause severe burns to skin and eyes.[3][7] Inhalation can lead to
respiratory irritation.

o Personal Protective Equipment (PPE): Always use appropriate PPE, including safety
goggles, face shields, and chemical-resistant gloves. All manipulations should be performed
in a fume hood and behind a safety shield, especially when working with reactions that may
generate gas.

Conclusion

While both sodium superoxide and sodium peroxide are powerful oxidizing agents, sodium
superoxide is generally the more reactive compound. This heightened reactivity is attributed to
the superoxide radical anion (O27) and is most evident in its lower thermal stability and its
direct production of oxygen gas upon hydrolysis. Sodium peroxide is thermally more stable and
its reaction with water, while vigorous, does not immediately evolve oxygen. The choice
between these two reagents must be guided by the specific requirements of the application,
with careful consideration of their distinct reactivity profiles and associated safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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